Cas no 957062-58-7 (4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenylboronic Acid)

• Product Name: 4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenylboronic Acid
• CAS No: 957062-58-7
• MF: C₁₃H₉BF₃NO₅
• MW: 327.02047419548
• MDL: MFCD09800896
• CID: 802741
• PubChem ID: 45933775
• Update Time: 2025-05-28

4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenyl)boronic acid
• (4-(2-Nitro-4-(trifluoromethyl)-phenoxy)phenyl)boronic acid
• [4-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]boronic acid
• 4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenylboronic acid
• Boronic acid,B-[4-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]-
• PC8330
• 4-[2-Nitro-4-(trifluoromethyl)phenoxy]benzeneboronic acid
• 957062-58-7
• F72773
• DTXSID30672916
• MFCD09800896
• (4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenyl)boronicacid
• {4-[2-Nitro-4-(trifluoromethyl)phenoxy]phenyl}boronic acid
• CS-0174566
• SCHEMBL2561580
• BS-24586
• AKOS015833477
• 4-(4-Boronophenoxy)-3-nitrobenzotrifluoride
• 4-[2-nitro-4-(trifluoromethyl)phenoxy]phenylboronic acid
• 4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenylboronic Acid

• MDL： MFCD09800896
• Inchi： 1S/C13H9BF3NO5/c15-13(16,17)8-1-6-12(11(7-8)18(21)22)23-10-4-2-9(3-5-10)14(19)20/h1-7,19-20H
• InChI Key： LRLZDRJPJDCDMH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC(B(O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 327.05300
• Monoisotopic Mass: 327.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2

Experimental Properties

• PSA: 95.51000
• LogP: 2.60890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenylboronic Acid

Comprehensive Overview of 4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenylboronic Acid (CAS No. 957062-58-7)

4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenylboronic Acid (CAS No. 957062-58-7) is a specialized boronic acid derivative widely recognized for its applications in organic synthesis, pharmaceutical research, and material science. This compound features a unique molecular structure combining a nitro group, a trifluoromethyl group, and a phenoxy linker, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Researchers and industries value its role in constructing complex biaryl structures, which are pivotal in drug discovery and advanced material development.

The growing demand for 4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenylboronic Acid is driven by its utility in designing targeted therapeutics and functional materials. With the rise of personalized medicine and green chemistry, this compound aligns with trends emphasizing sustainable synthesis and high-efficiency catalysts. Its boronic acid moiety enables selective binding to biomolecules, making it a candidate for protease inhibitors and sensor technologies. Recent studies highlight its potential in cancer research, particularly in modulating protein-protein interactions.

From a technical perspective, 957062-58-7 exhibits stability under controlled conditions, though it requires handling in inert atmospheres due to its sensitivity to moisture. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, which is critical for high-yield reactions. The compound’s electron-withdrawing groups enhance its reactivity in palladium-catalyzed couplings, a feature exploited in synthesizing fluorescent dyes and OLED materials.

In the context of AI-driven drug discovery, 4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenylboronic Acid has garnered attention for its compatibility with machine learning models predicting molecular interactions. Its structural motifs are frequently queried in chemical databases, reflecting its relevance in fragment-based drug design. Additionally, the compound’s trifluoromethyl group contributes to metabolic stability, a sought-after property in pharmacokinetic optimization.

Environmental and regulatory considerations further underscore its importance. As industries shift toward REACH-compliant and halogen-free alternatives, the judicious use of 957062-58-7 in catalytic cycles minimizes waste generation. Its role in C-H activation methodologies also supports atom-economical transformations, resonating with circular economy principles.

Looking ahead, innovations in continuous flow chemistry and electrochemical synthesis are expected to expand the applications of 4-(2-Nitro-4-(trifluoromethyl)phenoxy)phenylboronic Acid. Its integration into automated synthesis platforms could streamline the production of next-generation APIs and smart materials. For researchers, understanding its structure-activity relationships remains a key focus, particularly in structure-based drug design projects targeting orphan diseases.